Cas no 19765-65-2 (3-hydroxy-3,7-dihydro-6H-purin-6-one)
19765-65-2 structure
Product Name:3-hydroxy-3,7-dihydro-6H-purin-6-one
CAS No:19765-65-2
MF:C5H4N4O2
MW:152.110859870911
CID:1389822
PubChem ID:192963
Update Time:2025-04-20
3-hydroxy-3,7-dihydro-6H-purin-6-one Chemical and Physical Properties
Names and Identifiers
-
- 3-hydroxy-3,7-dihydro-6H-purin-6-one
- HYPOXANTHINE 3-N-OXIDE
- 3-oxo-vobasan-17-oic acid methyl ester
- 3-Oxo-vobasan-17-saeure-methylester
- 3-oxy-1,7(9)-dihydro-purin-6-one
- Hypoxanthin 1-N-oxid
- Hypoxanthin-3-N-oxid
- hypoxanthine-3-N-oxide
- vobasine
- Hypoxanthine 3-oxide
- 3-hydroxy-7H-purin-6-one
- hypoxanthine-3-oxide
- 3-Hydroxy-3H-purin-6(9H)-one
- 3-hydroxy-3,9-dihydro-6H-purin-6-one
- Q1641498
- QZ7007M0B0
- s11540
- 55402-91-0
- CHEBI:72574
- DIHYDRO-6H-PURIN-6-ONE 3-OXIDE
- 6-HYDROXY-9H-PURINE3-N-OXIDE
- J-518791
- HYPOXANTHINE, 3-OXIDE
- SCHEMBL9513020
- SY316974
- 3-hydroxyhypoxanthine
- 6-hydroxy-9H-purin-3-ium-3-olate
- schreckstoff
- 6-HYDROXY-9H-PURINE 3-N-OXIDE
- AKOS025405283
- 1,7-Dihydro-6H-purin-6-one 3-oxide
- DTXSID50941530
- MFCD20678185
- DB-082511
- 6H-PURIN-6-ONE, 1,9-DIHYDRO-, 3-OXIDE
- 19765-65-2
- UNII-QZ7007M0B0
- 6-Oxo-6,9-dihydro-1H-purine 3-oxide
-
- MDL： MFCD12912670
- Inchi： 1S/C5H4N4O2/c10-5-3-4(7-1-6-3)9(11)2-8-5/h1-2,11H,(H,6,7)
- InChI Key： RVVZOZMPKROZAR-UHFFFAOYSA-N
- SMILES： ON1C=NC(C2=C1N=CN2)=O
Computed Properties
- Exact Mass: 152.03300
- Monoisotopic Mass: 152.03342538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 81.6Ų
Experimental Properties
- PSA: 87.00000
- LogP: -0.32030
3-hydroxy-3,7-dihydro-6H-purin-6-one Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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